Cas no 476320-21-5 (4-bis(2-methylpropyl)sulfamoyl-N-(2E)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide)

• Product Name: 4-bis(2-methylpropyl)sulfamoyl-N-(2E)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• CAS No: 476320-21-5
• MF: C₂₃H₂₉N₃O₃S₂
• MW: 459.624663114548
• CID: 6173520
• PubChem ID: 4079052
• Update Time: 2025-10-29

4-bis(2-methylpropyl)sulfamoyl-N-(2E)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

• 4-bis(2-methylpropyl)sulfamoyl-N-(2E)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• 4-[bis(2-methylpropyl)sulfamoyl]-N-[(2E)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
• 4-[bis(2-methylpropyl)sulfamoyl]-N-(3-methyl-1,3-benzothiazol-2-ylidene)benzamide
• AKOS024578129
• (E)-4-(N,N-diisobutylsulfamoyl)-N-(3-methylbenzo[d]thiazol-2(3H)-ylidene)benzamide
• 476320-21-5
• F0463-0281
• Oprea1_195055

• Inchi： 1S/C23H29N3O3S2/c1-16(2)14-26(15-17(3)4)31(28,29)19-12-10-18(11-13-19)22(27)24-23-25(5)20-8-6-7-9-21(20)30-23/h6-13,16-17H,14-15H2,1-5H3/b24-23-
• InChI Key： IILPROYTYPVCKS-VHXPQNKSSA-N
• SMILES： S(C1C=CC(C(/N=C2/N(C)C3C=CC=CC=3S/2)=O)=CC=1)(N(CC(C)C)CC(C)C)(=O)=O

Computed Properties

• Exact Mass: 459.16503414g/mol
• Monoisotopic Mass: 459.16503414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 743
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 104Ų

Additional information on 4-bis(2-methylpropyl)sulfamoyl-N-(2E)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

4-Bis(2-Methylpropyl)Sulfamoyl-N-(2E)-3-Methyl-2,3-Dihydro-1,3-Benzothiazol-2-Ylidenebenzamide: A Comprehensive Overview

The compound with CAS No. 476320-21-5, commonly referred to as 4-bis(2-methylpropyl)sulfamoyl-N-(2E)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide, is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its complex molecular structure, which includes a sulfamoyl group and a benzothiazole moiety. The benzothiazole ring system is a key structural feature that contributes to its unique chemical properties and reactivity.

Recent studies have highlighted the potential of this compound in the field of drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic nature. The sulfamoyl group plays a crucial role in enhancing the solubility of the compound in both polar and non-polar solvents, making it an ideal candidate for encapsulating drugs with varying solubility profiles. This property has been extensively studied in the context of anticancer drug delivery, where the compound has shown promising results in improving drug efficacy and reducing side effects.

In addition to its role in drug delivery, this compound has also been investigated for its potential in biomedical imaging. The benzothiazole moiety exhibits strong fluorescence under specific conditions, making it a valuable tool for tracking biological processes at the molecular level. Recent advancements in fluorescence microscopy have enabled researchers to utilize this compound for real-time imaging of cellular activities, providing insights into disease mechanisms and therapeutic interventions.

The synthesis of 4-bis(2-methylpropyl)sulfamoyl-N-(2E)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide involves a multi-step process that requires precise control over reaction conditions. The key steps include the formation of the benzothiazole ring through cyclization reactions and the subsequent introduction of the sulfamoyl group via nucleophilic substitution. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's suitability for advanced applications.

Another area of active research is the study of this compound's antimicrobial properties. Preliminary findings suggest that it exhibits potent activity against a range of bacterial and fungal pathogens. The sulfamoyl group is believed to contribute significantly to this activity by disrupting microbial cell membranes and inhibiting essential enzymatic pathways. These findings have sparked interest in exploring its potential as an alternative to conventional antibiotics, particularly in light of growing antibiotic resistance.

Furthermore, this compound has shown promise in the development of biosensors for detecting environmental contaminants. Its ability to interact with specific analytes through molecular recognition mechanisms makes it a suitable candidate for designing sensors with high sensitivity and selectivity. Recent studies have demonstrated its effectiveness in detecting heavy metal ions and organic pollutants in water samples, highlighting its potential for environmental monitoring applications.

In conclusion, 4-bis(2-methylpropyl)sulfamoyl-N-(2E)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS No. 476320-21-5) is a versatile compound with a wide range of applications across multiple disciplines. Its unique molecular structure and functional groups make it an invaluable tool in fields such as drug delivery, biomedical imaging, antimicrobial therapy, and environmental sensing. As research continues to uncover new potentials for this compound, it is poised to play a significant role in advancing scientific and technological innovations.